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Compound of Interest

Compound Name: Immobilon

Cat. No.: B1229426

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Emergency Procedures, and Disposal of Immobilon®, a Potent Opioid Analgesic.

Immobilon®, a trade name for a veterinary pharmaceutical containing the potent opioid
etorphine hydrochloride and a phenothiazine tranquilizer (such as acepromazine or
methotrimeprazine), is a powerful immobilizing agent for large animals. Due to its extreme
potency, accidental human exposure can be life-threatening. Strict adherence to safety
protocols is paramount. This guide provides essential, immediate safety and logistical
information for handling this substance.

Personal Protective Equipment (PPE)

The minimum required PPE for handling Immobilon® is designed to prevent accidental skin
contact, mucous membrane exposure, and self-injection.
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PPE Component Specification Purpose

Surgical gloves (mandatory for

routine handling). Heavy-duty, Prevents absorption through
Gloves

impermeable rubber gloves the skin.
(for spill cleanup).
Safety glasses with side
Eye Protection shields or chemical splash Protects eyes from splashes.
goggles.
Protects skin and personal
Lab Coat/Gown Standard laboratory coat. ) o
clothing from contamination.
Required in any laboratory Protects feet from spills and
Closed-toe Footwear ) ]
setting. dropped equipment.

Operational Plan: Handling and Administration

A methodical and cautious approach is critical to prevent accidental exposure. The "two-needle
technique" is a cornerstone of safe handling.

Experimental Protocol: Safe Handling and Administration of Immobilon®
e Preparation:

o Ensure an assistant, fully briefed on emergency procedures and capable of administering
the antidote, is present.

Prepare the human-specific antidote, naloxone, and have it readily accessible before

[¢]

handling Immobilon®.

[¢]

Designate a clean, uncluttered area for dose preparation.

[¢]

Don all required personal protective equipment.

o

Have an eye and skin wash station immediately available.

e Dose Withdrawal (Two-Needle Technique):
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o Use a sterile needle and syringe to withdraw the required dose from the Immobilon® vial.
Do not pressurize the vial.

o Once the dose is drawn, remove the needle from the syringe and immediately discard it
into a designated sharps container.

o Attach a new, separate sterile needle to the syringe for injection.

e Administration:

o Transport the loaded syringe to the injection site with caution. A needle guard should be in
place during transport.

o Insert the new, sterile needle into the injection site on the animal.
o Securely connect the syringe to the needle hub and administer the dose.
e Post-Administration:

o Do not recap the needle. Immediately dispose of the used syringe and needle in a sharps

container.
o Remove and dispose of gloves properly.

o Wash hands thoroughly with soap and water.
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Preparation Phase

1. Designate Clean Workspace

2. Don Required PPE

3. Prepare Naloxone Antidote

4. Brief Assistant on Emergency Protocol

Handlilg & Administration

5. Withdraw Dose (Needle 1)

6. Discard Needle 1

7. Attach New Sterile Needle (Needle 2)

8. Administer Dose to Animal

Post—Administr*tion

9. Dispose of Syringe & Needle in Sharps Container

10. Doff and Dispose of PPE

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Operational Workflow for Handling Immobilon®
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Emergency Plan: Accidental Exposure Protocol

Accidental exposure to Immobilon® is a medical emergency. Immediate and decisive action is
required.

Symptoms of Human Exposure: Symptoms can include dizziness, nausea, pinpoint pupils,
severe respiratory depression, hypotension, and loss of consciousness, potentially leading to
cardiorespiratory arrest.[1][2]

Emergency Protocol:
¢ Immediate Action:

o If the drug splashes on skin or into eyes, wash the affected area immediately and
thoroughly with copious amounts of water.

o In case of self-injection, immediately call for emergency medical assistance.
e Antidote Administration:

o The designated and briefed assistant must administer the human-specific opioid
antagonist, naloxone, immediately.[3][4]

o Do not use the animal reversal agent, diprenorphine (Revivon), unless naloxone is
unavailable, as it has opioid agonist properties in humans.[5]

o Administer naloxone intravenously or intramuscularly as prepared. Repeat doses may be
necessary due to the long-lasting effects of etorphine.[6]

e Medical Support:
o Seek immediate professional medical evaluation. Do not attempt to drive.[6]

o Provide the attending medical personnel with the product information or Safety Data Sheet
for Immobilon®.

o Cardiopulmonary resuscitation (CPR) may be necessary if the individual is unresponsive
and not breathing.
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Caption: Emergency Response to Accidental Immobilon® Exposure

Disposal Plan

Immobilon® (etorphine hydrochloride) is classified as a DEA Schedule 1l controlled substance.
[7] All disposal must be conducted in strict compliance with federal and state regulations.

Disposal Protocol for Unused or Expired Immobilon®:
e Segregation and Storage:

o Segregate any expired or unused Immobilon® from active inventory to prevent accidental

use.[3]
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o Store these substances in a securely locked and substantially constructed cabinet with
access limited to authorized personnel.[8]

o DEA-Compliant Disposal:

o Primary Method: The required method for disposal by DEA registrants is to use a DEA-
registered "reverse distributor.”[1][9] This entity is authorized to handle and destroy
controlled substances.

o Record Keeping: Maintain meticulous records of all disposed substances, including the
drug name, strength, quantity, and date of disposal.[3] DEA Form 41 should be used to
document the destruction of controlled substances.[9] All disposal records must be kept for
a minimum of two years.[10]

o Prohibited Methods: Flushing of controlled substances by registrants is prohibited.[9][11]
On-site destruction is a high-risk option and should only be considered if a reverse
distributor is not feasible, and only in strict accordance with DEA regulations, which
include rendering the drug irretrievable and having the destruction witnessed by two
licensed employees.[9]

By adhering to these stringent safety, handling, and disposal protocols, researchers and
scientists can mitigate the significant risks associated with Immobilon® and ensure a safe
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.researchgate.net/publication/46036491_Human_exposures_to_immobilising_agents_Results_of_an_online_survey
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_109519.PDF
https://pubchem.ncbi.nlm.nih.gov/compound/Etorphine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Etorphine-Hydrochloride
https://www.cubex.com/news/understanding-dea-regulations-for-veterinary-controlled-substance-management
https://easyrxcycle.com/blog/how-to-dispose-of-controlled-drugs-for-veterinary-clinic
https://www.rxdestroyer.com/pharmaceutical-waste-disposal/veterinary-handling-storage-and-disposal-of-controlled-substances/
https://www.avma.org/disposal-unwanted-medications
https://www.benchchem.com/product/b1229426#personal-protective-equipment-for-handling-immobilon
https://www.benchchem.com/product/b1229426#personal-protective-equipment-for-handling-immobilon
https://www.benchchem.com/product/b1229426#personal-protective-equipment-for-handling-immobilon
https://www.benchchem.com/product/b1229426#personal-protective-equipment-for-handling-immobilon
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1229426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

